Cas no 1335140-27-6 (1-Bromo-3-cyclopentylsulfonylbenzene)

1-Bromo-3-cyclopentylsulfonylbenzene structure
1335140-27-6 structure
Product Name:1-Bromo-3-cyclopentylsulfonylbenzene
CAS No:1335140-27-6
MF:C11H13BrO2S
MW:289.188721418381
CID:2111747
Update Time:2023-08-03

1-Bromo-3-cyclopentylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(cyclopentylsulfonyl)benzene
    • 1-bromo-3-cyclopentylsulfonylbenzene
    • 1-Bromo-3-cyclopentylsulfonylbenzene
    • Inchi: 1S/C11H13BrO2S/c12-9-4-3-7-11(8-9)15(13,14)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2
    • InChI Key: AWSBFWGBKSSSLL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)S(C1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 287.982
  • Monoisotopic Mass: 287.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5
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